Cas no 38469-85-1 (2-methoxy-6-nitrobenzonitrile)

• Product Name: 2-methoxy-6-nitrobenzonitrile
• CAS No: 38469-85-1
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD00053607
• CID: 923531
• PubChem ID: 38048
• Update Time: 2025-04-19

2-methoxy-6-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-6-nitrobenzonitrile
• 2-nitro-6-methoxybenzonitrile
• 1-cyano-2-methoxy-6-nitrobenzene
• 2-Methoxy-6-nitro-benzonitril
• 2-methoxy-6-nitro-benzonitrile
• 6-methoxy-2-nitrobenzonitrile
• 6-Nitro-2-methoxy-benzoesaeure-nitril
• AC1L1YYW
• BENZONITRILE, 2-METHOXY-6-NITRO-
• BRN 2213299
• EINECS 253-961-5
• Methylaether-6-nitro-salicylsaeure-nitril
• NSC27010
• SureCN2416277
• DB-069693
• 2-Methoxy-6-nitrobenzonitril
• NS00030400
• SY285806
• MFCD00053607
• UNII-5XEV79VYJ3
• 4-10-00-00267 (Beilstein Handbook Reference)
• DTXSID40191789
• AKOS006274089
• AM20040339
• 2-methoxy-6-nitro-benzenecarbonitrile
• A824167
• 38469-85-1
• 5XEV79VYJ3
• SCHEMBL2416277
• NSC-27010
• NSC 27010
• DTXCID30114280

• MDL： MFCD00053607
• Inchi： 1S/C8H6N2O3/c1-13-8-4-2-3-7(10(11)12)6(8)5-9/h2-4H,1H3
• InChI Key： ZHJPRHIYTNVTLI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 178.03788
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 76.16
• LogP: 1.99828

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers